Cas no 1427423-59-3 (methyl 6-cyano-3-methylpyridine-2-carboxylate)

• Product Name: methyl 6-cyano-3-methylpyridine-2-carboxylate
• CAS No: 1427423-59-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD23706752
• CID: 4599076
• PubChem ID: 121304579
• Update Time: 2024-11-06

methyl 6-cyano-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-cyano-3-methyl-, methyl ester
• Methyl 6-cyano-3-methylpicolinate
• 6-CYANO-3-METHYL-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 6-cyano-3-methylpyridine-2-carboxylate
• SCHEMBL17712893
• 1427423-59-3
• CHC42359
• G75035
• 6-CYANO-3-METHYL-PYRIDINE-2-CARBOXYLICACIDMETHYLESTER
• Z1681334017
• EN300-320066

• MDL： MFCD23706752
• Inchi： 1S/C9H8N2O2/c1-6-3-4-7(5-10)11-8(6)9(12)13-2/h3-4H,1-2H3
• InChI Key： WSSXMHWFUBRWDR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C#N)=CC=C1C

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63Ų